Cas no 2111292-26-1 (methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2111292-26-1
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• MDL: MFCD32173460
• CID: 5303400
• Update Time: 2025-05-25

methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD32173460
• Inchi： 1S/C8H12N2O3/c1-8(2,3)7-9-5(10-13-7)6(11)12-4/h1-4H3
• InChI Key： YDURMRVDBDQNDR-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(C(OC)=O)=N1

Additional information on methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate

Methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2111292-26-1): A Comprehensive Overview

Methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate, identified by its CAS number 2111292-26-1, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the class of oxadiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and an oxadiazole core, contribute to its unique chemical properties and reactivity.

The< strong>methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate molecule exhibits a high degree of stability, which is a critical factor in pharmaceutical applications. This stability is attributed to the electron-withdrawing nature of the oxadiazole ring and the steric hindrance provided by the tert-butyl substituent. These properties make it an attractive candidate for further exploration in synthetic chemistry and medicinal chemistry.

In recent years, oxadiazole derivatives have been extensively studied for their potential therapeutic effects. Research has shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in the methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate structure allows for interactions with various biological targets, making it a versatile scaffold for drug design.

One of the most compelling aspects of this compound is its role in developing novel pharmaceutical agents. The oxadiazole core is known to enhance binding affinity and selectivity towards certain enzymes and receptors. This has led to the discovery of several lead compounds that are currently undergoing preclinical testing. The tert-butyl group further modulates the pharmacokinetic properties of the molecule, improving its bioavailability and metabolic stability.

The synthesis of methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the oxadiazole ring typically involves cyclocondensation reactions between appropriate precursors. The subsequent installation of the tert-butyl group and the carboxylate moiety requires careful selection of reagents and catalysts to ensure high yield and purity.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Academic laboratories have utilized it as a building block for more complex molecules with enhanced biological activity. Industrial researchers have explored its potential as an intermediate in large-scale synthesis processes. The versatility of methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate makes it a valuable asset in the pharmaceutical industry.

The latest research in this field has highlighted several innovative applications of oxadiazole derivatives. For instance, studies have demonstrated that modifications to the oxadiazole core can significantly alter its biological profile. By incorporating different substituents, researchers can fine-tune the properties of these compounds to target specific diseases or conditions. The< strong>methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate, with its unique structural features, is well-positioned to contribute to these advancements.

The development of new drug candidates is a complex process that requires extensive characterization and testing. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are crucial for confirming the structure and purity of compounds like methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate. These methods provide detailed insights into the molecular structure and help researchers understand how changes in the molecule can affect its biological activity.

In conclusion, methyl 5-(tert-butyl)-1,2,4-oxadiazole-3-carboxylate (CAS No. 2111292-26-1) is a compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents. The ongoing research in this area promises to yield new insights into the applications of oxadiazole derivatives and their role in addressing various medical challenges.